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Introduction
Samarium-145 (Sm-145) is a radionuclide that was investigated as a potential source for

interstitial brachytherapy in the late 1980s. Its physical characteristics, including a moderate

photon energy spectrum and a relatively long half-life, presented it as a promising alternative to

Iodine-125 (I-125) for specific clinical applications. This document provides a comprehensive

overview of the available data on Sm-145 for interstitial brachytherapy, including its physical

properties, proposed applications, and a theoretical framework for its use based on the

foundational research. It is important to note that Sm-145 has not been widely adopted in

clinical practice, and therefore, the protocols provided are based on general principles of

brachytherapy and the specific characteristics of Sm-145 as described in the literature, rather

than on extensive clinical trial data.

Physical and Dosimetric Properties of Samarium-
145
Samarium-145 is produced by the neutron irradiation of enriched Samarium-144 (¹⁴⁴Sm).[1][2]

Its decay and radiation characteristics offer a unique profile for brachytherapy applications.
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The key physical properties of Samarium-145 are summarized in the table below, with a

comparison to the commonly used brachytherapy source, Iodine-125.

Property Samarium-145 (¹⁴⁵Sm) Iodine-125 (¹²⁵I)

**Half-life (T₁⸝₂) ** 340 days[1][2] 59.4 days

Decay Mode Electron Capture[1] Electron Capture

Principal Photon Energies
38-45 keV (X-rays), 61 keV

(gamma-rays)[1]

27.4 keV, 31 keV (X-rays),

35.5 keV (gamma-ray)

Dose Rate Constant (in water)
Not well-established in

literature
~0.965 cGy·h⁻¹·U⁻¹

Half-Value Layer (HVL) in Lead ~0.05 mm ~0.025 mm

Note: The dose rate constant for Sm-145 is not readily available in the literature and would

require experimental determination or Monte Carlo simulation based on a specific source

design.

Rationale for Use in Interstitial Brachytherapy
The characteristics of Samarium-145 offer several theoretical advantages for interstitial

brachytherapy:

Longer Half-Life: The 340-day half-life of Sm-145 allows for the treatment of slow-growing

tumors and could be beneficial for permanent implants where a longer, low-dose-rate

treatment is desired.[1] It also provides logistical advantages in terms of source inventory

management.

Homogeneous Dose Distribution: The photon energies of Sm-145 (38-61 keV) are slightly

higher than those of I-125, which is predicted to result in a more homogeneous dose

distribution within the target volume.[1]

Favorable Shielding Properties: Like I-125, the low-energy photons from Sm-145 are easily

shielded, which is an important consideration for radiation safety of both patients and

medical personnel.[1]
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Proposed Clinical Applications
The primary proposed applications for interstitial brachytherapy with Samarium-145 have been

for the treatment of:

Brain Tumors: The potential for a more uniform dose distribution was seen as an advantage

in treating well-circumscribed brain malignancies.[1]

Ocular (Uveal) Melanoma: As an alternative to I-125 in plaque brachytherapy for eye tumors.

[1]

Photon Activation Therapy: The 38-61 keV photons from Sm-145 are in an ideal energy

range to induce an Auger cascade in iodine atoms, making it a potential source for photon

activation therapy in tumors that have taken up iodinated compounds.

Experimental Protocols
The following protocols are theoretical and based on the available literature for Sm-145 and

general principles of interstitial brachytherapy. These would require significant preclinical

validation.

Samarium-145 Source Production and Fabrication
A workflow for the production of Sm-145 brachytherapy seeds is outlined below.
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Diagram 1: Samarium-145 brachytherapy source production and fabrication workflow.

Protocol for Source Production:

Target Preparation: Start with highly enriched (e.g., >95%) Samarium-144 oxide (¹⁴⁴Sm₂O₃).
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Neutron Irradiation: Irradiate the ¹⁴⁴Sm₂O₃ target in a high-flux nuclear reactor. The duration

of irradiation will depend on the desired activity of the final sources.

Post-Irradiation Processing: After a suitable cooling period, the irradiated target containing

¹⁴⁵Sm is chemically processed.

Source Core Fabrication: The radioactive ¹⁴⁵Sm is incorporated into a stable matrix, which

will form the core of the brachytherapy seed.

Encapsulation: The radioactive core is encapsulated in a biocompatible and sealed titanium

capsule (e.g., 0.8 mm diameter, 4.5 mm length).[1]

Quality Control: Each source must undergo rigorous quality control, including:

Activity/Air Kerma Strength Measurement: Calibration using a well-type ionization

chamber traceable to a national standards laboratory.

Leak Testing: To ensure the integrity of the encapsulation.

Autoradiography: To verify the uniformity of the radioactivity distribution within the source.

Preclinical Interstitial Brachytherapy Protocol (Animal
Model)
This hypothetical protocol outlines the steps for a preclinical evaluation of Sm-145 seeds in a

tumor-bearing animal model (e.g., subcutaneous xenograft in mice).
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Diagram 2: Experimental workflow for preclinical evaluation of Sm-145 brachytherapy.

Methodology:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1204434?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tumor Model: Establish tumors in immunocompromised mice using a relevant human cancer

cell line (e.g., glioblastoma or uveal melanoma).

Treatment Planning: Once tumors reach a specified volume (e.g., 100-150 mm³), perform

imaging (e.g., micro-CT or ultrasound) for treatment planning. The number and placement of

Sm-145 seeds to deliver a target minimum dose to the tumor periphery would be

determined.

Seed Implantation: Under anesthesia, implant the Sm-145 seeds into the tumor according to

the treatment plan using appropriate interstitial needles.

Post-Implantation Dosimetry: Perform post-implant imaging to verify seed placement and

calculate the actual dose distribution delivered to the tumor and surrounding tissues.

Efficacy Assessment: Monitor tumor growth over time using caliper measurements. The

primary endpoint would be tumor growth delay or tumor control.

Toxicity Evaluation: Monitor animal weight and general health. At the end of the study,

perform histological analysis of the tumor and surrounding normal tissues to assess for

radiation-induced damage.

Dosimetry and Treatment Planning Considerations
Due to the lack of a specific AAPM TG-43 report for Samarium-145, the following approach

would be necessary for clinical implementation.

Dosimetry Data Generation
A comprehensive dosimetric characterization of a specific Sm-145 source model would be

required. This would involve:

Monte Carlo Simulations: Using a validated Monte Carlo code (e.g., MCNP, Geant4) to

model the source and calculate the dose distribution in water.

Experimental Measurements: Using thermoluminescent dosimeters (TLDs) or radiochromic

film to measure the dose distribution around a source in a water-equivalent phantom.
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The following parameters, as defined in the AAPM TG-43 formalism, would need to be

determined:

Dose Rate Constant (Λ)

Radial Dose Function (g(r))

Anisotropy Function (F(r, θ))

Treatment Planning Workflow
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Diagram 3: A typical workflow for interstitial brachytherapy treatment planning.

Protocol for Treatment Planning:

Imaging: Acquire high-resolution imaging of the target volume (e.g., CT, MRI).
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Contouring: Delineate the Gross Tumor Volume (GTV), Clinical Target Volume (CTV),

Planning Target Volume (PTV), and relevant Organs at Risk (OARs).

Source Placement: Virtually place the Sm-145 seeds within the PTV using a treatment

planning system (TPS).

Dose Calculation: The TPS would use the pre-determined TG-43-style dosimetric data for

the Sm-145 source to calculate the 3D dose distribution.

Optimization: Adjust the position and number of seeds to ensure adequate coverage of the

PTV while minimizing the dose to OARs.

Plan Evaluation: Evaluate the quality of the plan using Dose-Volume Histograms (DVHs) and

ensure that the prescribed dose and OAR constraints are met.

Summary and Future Directions
Samarium-145 presents a theoretically sound option for interstitial brachytherapy with potential

advantages over I-125 in certain clinical scenarios. However, the initial research from the late

1980s did not translate into widespread clinical adoption, and as a result, there is a lack of

modern, comprehensive data and established protocols for its use.

For researchers and drug development professionals, Sm-145 could be revisited as a

brachytherapy source, particularly in the context of novel delivery systems or in combination

with new targeted therapies. Future research would need to focus on:

Modern Dosimetric Characterization: A full dosimetric dataset according to the current

standards (AAPM TG-43U1) is essential.

Preclinical Efficacy and Toxicity Studies: Robust preclinical studies in relevant animal models

are needed to establish the therapeutic window.

Clinical Trials: Well-designed clinical trials would be necessary to determine the safety and

efficacy of Sm-145 brachytherapy in human patients.

Without such data, the use of Samarium-145 for interstitial brachytherapy remains an area of

historical interest with unexplored potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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